(3r,5r,7r)-Adamantan-1-yl(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)methanone
(3r,5r,7r)-Adamantan-1-yl(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)methanone
Brand Name:
Vulcanchem
CAS No.:
300379-02-6
VCID:
VC0403485
InChI:
InChI=1S/C22H25N3O3S/c1-13-20(29-19-5-3-18(4-6-19)25(27)28)14(2)24(23-13)21(26)22-10-15-7-16(11-22)9-17(8-15)12-22/h3-6,15-17H,7-12H2,1-2H3
SMILES:
CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)[N+](=O)[O-]
Molecular Formula:
C22H25N3O3S
Molecular Weight:
411.5g/mol
(3r,5r,7r)-Adamantan-1-yl(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)methanone
CAS No.: 300379-02-6
Main Products
VCID: VC0403485
Molecular Formula: C22H25N3O3S
Molecular Weight: 411.5g/mol
| CAS No. | 300379-02-6 |
|---|---|
| Product Name | (3r,5r,7r)-Adamantan-1-yl(3,5-dimethyl-4-((4-nitrophenyl)thio)-1H-pyrazol-1-yl)methanone |
| Molecular Formula | C22H25N3O3S |
| Molecular Weight | 411.5g/mol |
| IUPAC Name | 1-adamantyl-[3,5-dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]methanone |
| Standard InChI | InChI=1S/C22H25N3O3S/c1-13-20(29-19-5-3-18(4-6-19)25(27)28)14(2)24(23-13)21(26)22-10-15-7-16(11-22)9-17(8-15)12-22/h3-6,15-17H,7-12H2,1-2H3 |
| Standard InChIKey | QSTKJWSPLJSATB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)[N+](=O)[O-] |
| PubChem Compound | 2853581 |
| Last Modified | Nov 11 2021 |
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